Cas no 849921-55-7 (N-benzyl-2-3-(4-chlorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetamide)

• Product Name: N-benzyl-2-3-(4-chlorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetamide
• CAS No: 849921-55-7
• MF: C₂₀H₁₆ClN₃O₂S
• MW: 397.877942085266
• CID: 5362127
• PubChem ID: 5933886
• Update Time: 2025-08-04

N-benzyl-2-3-(4-chlorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-N-benzyl-2-[3-(4-chlorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetamide
• N-benzyl-2-3-(4-chlorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetamide

• Inchi： 1S/C20H16ClN3O2S/c1-13-19(26)24(16-9-7-15(21)8-10-16)20(27-13)17(11-22)18(25)23-12-14-5-3-2-4-6-14/h2-10,13H,12H2,1H3,(H,23,25)
• InChI Key： APYUUGQYPYGBLE-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)C(=C1N(C2=CC=C(Cl)C=C2)C(=O)C(C)S1)C#N

Additional information on N-benzyl-2-3-(4-chlorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetamide

N-benzyl-2-3-(4-chlorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetamide (CAS No. 849921-55-7): A Comprehensive Overview

N-benzyl-2-3-(4-chlorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetamide (CAS No. 849921-55-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique thiazolidinone core structure, exhibits promising properties that make it valuable for various applications. In this article, we delve into its chemical characteristics, synthesis, potential uses, and current market trends.

The molecular structure of N-benzyl-2-3-(4-chlorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetamide features a thiazolidinone ring, which is known for its bioactivity. The presence of a 4-chlorophenyl group and a cyanoacetamide moiety enhances its reactivity and potential for drug development. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are widely used in medicinal chemistry.

One of the most searched questions about this compound is: "What are the applications of N-benzyl-2-3-(4-chlorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetamide?" Current studies suggest its potential in designing novel antimicrobial agents and anti-inflammatory drugs. The thiazolidinone scaffold is known to interact with biological targets, making it a candidate for treating various diseases. Additionally, its cyanoacetamide group offers versatility in chemical modifications, enabling the creation of derivatives with enhanced properties.

The synthesis of N-benzyl-2-3-(4-chlorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetamide typically involves multi-step reactions, including condensation and cyclization processes. Researchers often optimize these methods to improve yield and purity, addressing another common query: "How is CAS No. 849921-55-7 synthesized?" Advanced techniques like NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring its structural integrity.

From a market perspective, the demand for N-benzyl-2-3-(4-chlorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetamide is rising due to its applications in drug discovery and material science. Pharmaceutical companies are exploring its potential in developing therapies for chronic conditions, aligning with the growing focus on personalized medicine. Furthermore, its use in organic synthesis as an intermediate highlights its importance in industrial chemistry.

In conclusion, N-benzyl-2-3-(4-chlorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene-2-cyanoacetamide (CAS No. 849921-55-7) is a compound of significant scientific and commercial interest. Its unique structure and versatile applications make it a subject of ongoing research, particularly in the fields of medicinal chemistry and pharmaceutical development. As studies progress, this compound may unlock new possibilities for innovative therapies and advanced materials.